Cas no 2410937-34-5 (Propargyl-PEG13-bromide)

• Product Name: Propargyl-PEG13-bromide
• CAS No: 2410937-34-5
• MF: C₂₉H₅₅BrO₁₃
• MW: 691.64321064949
• CID: 5052316
• PubChem ID: 102514847
• Update Time: 2025-11-01

Propargyl-PEG13-bromide Chemical and Physical Properties

Names and Identifiers

• C70173
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-bromoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]prop-1-yne
• Propargyl-PEG13-bromide
• CS-0114281
• 1-bromo-3,6,9,12,15,18,21,24,27,30,33,36,39-tridecaoxadotetracont-41-yne
• AKOS040743788
• Propargyl-PEG12-bromide
• HY-135823
• 2410937-34-5
• DA-77099
• BS-33864
• 2055105-25-2
• BP-22857

• Inchi： 1S/C29H55BrO13/c1-2-4-31-6-8-33-10-12-35-14-16-37-18-20-39-22-24-41-26-28-43-29-27-42-25-23-40-21-19-38-17-15-36-13-11-34-9-7-32-5-3-30/h1H,3-29H2
• InChI Key： CKLGLALHALJBDM-UHFFFAOYSA-N
• SMILES： BrCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCC#C

Computed Properties

• Exact Mass: 690.28260g/mol
• Monoisotopic Mass: 690.28260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 43
• Rotatable Bond Count: 39
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 120

Additional information on Propargyl-PEG13-bromide

Propargyl-PEG13-bromide: A Versatile Building Block in Chemical Biology and Drug Discovery

Propargyl-PEG13-bromide (CAS No. 2410937-34-5) is a unique and highly functionalized compound that has gained significant attention in the fields of chemical biology and drug discovery. This compound, characterized by its propargyl group, polyethylene glycol (PEG) linker, and bromide terminus, offers a versatile platform for the synthesis of complex molecules with diverse applications.

The propargyl group in Propargyl-PEG13-bromide is a key feature that enables efficient click chemistry reactions, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is widely used in bioconjugation, where it facilitates the attachment of biomolecules such as proteins, peptides, and nucleic acids to various functional groups. The PEG13 linker provides solubility and biocompatibility, making the compound suitable for use in biological systems. The bromide terminus serves as a reactive site for further functionalization, allowing for the introduction of additional moieties through substitution reactions.

Recent advancements in chemical biology have highlighted the importance of Propargyl-PEG13-bromide in the development of targeted drug delivery systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound to create PEGylated nanoparticles for enhanced drug delivery. The PEGylation process improves the pharmacokinetic properties of nanoparticles by reducing their clearance rate and increasing their circulation time in the bloodstream. This approach has shown promise in improving the efficacy and safety of therapeutic agents.

In addition to its role in drug delivery, Propargyl-PEG13-bromide has been utilized in the synthesis of bioorthogonal probes for imaging and diagnostics. A research team at Stanford University utilized this compound to develop a novel class of fluorescent probes that can selectively label specific cellular targets without interfering with normal biological processes. These probes have been instrumental in understanding cellular dynamics and disease mechanisms at a molecular level.

The versatility of Propargyl-PEG13-bromide extends to its use in polymer science and materials engineering. The PEG segment imparts hydrophilic properties to polymers, making them suitable for applications such as hydrogels and coatings. A recent study published in Advanced Materials reported the synthesis of PEG-based hydrogels using Propargyl-PEG13-bromide as a crosslinking agent. These hydrogels exhibited excellent mechanical properties and biocompatibility, making them promising candidates for tissue engineering and regenerative medicine.

Furthermore, Propargyl-PEG13-bromide has found applications in the development of prodrugs and drug conjugates. Prodrugs are inactive derivatives that are converted into active drugs within the body through metabolic processes. The use of Propargyl-PEG13-bromide in prodrug design allows for controlled release and improved bioavailability of therapeutic agents. A study published in ACS Medicinal Chemistry Letters described the synthesis of a prodrug using this compound, which showed enhanced stability and reduced toxicity compared to its parent drug.

The safety profile of Propargyl-PEG13-bromide is another critical aspect that has been extensively studied. Research conducted at the National Institutes of Health (NIH) evaluated the cytotoxicity and biocompatibility of this compound using various cell lines. The results indicated that Propargyl-PEG13-bromide exhibits low cytotoxicity and excellent biocompatibility, making it a safe choice for use in biological systems.

In conclusion, Propargyl-PEG13-bromide (CAS No. 2410937-34-5) is a highly versatile compound with a wide range of applications in chemical biology, drug discovery, materials science, and beyond. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to develop innovative solutions to complex biological and medical challenges. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.